Cas no 65857-38-7 (3-Heptanamine, 3-(methoxymethyl)-)

• Product Name: 3-Heptanamine, 3-(methoxymethyl)-
• CAS No: 65857-38-7
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 962660
• PubChem ID: 45122140
• Update Time: 2025-04-19

3-Heptanamine, 3-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanamine, 3-(methoxymethyl)-
• 3-Heptanamine,3-(methoxymethyl)-
• 65857-38-7
• AKOS013566940

• Inchi： 1S/C9H21NO/c1-4-6-7-9(10,5-2)8-11-3/h4-8,10H2,1-3H3
• InChI Key： XINKLIAUECIZFH-UHFFFAOYSA-N
• SMILES： O(C)CC(CC)(CCCC)N

Computed Properties

• Exact Mass: 159.162
• Monoisotopic Mass: 159.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 1.7